Cas no 1345961-02-5 (5-(2-Hydroxy-2-propyl)-2-methylphenylboronic Acid Pinacol Ester)

5-(2-Hydroxy-2-propyl)-2-methylphenylboronic acid pinacol ester is a boronic ester derivative commonly used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The hydroxyl and methyl substituents on the phenyl ring contribute to its reactivity and selectivity in forming carbon-carbon bonds. This compound is valued for its compatibility with various reaction conditions and its role in constructing complex molecular frameworks, making it useful in pharmaceutical and materials chemistry. Its crystalline form ensures consistent purity, facilitating reproducible results in synthetic applications.

5-(2-Hydroxy-2-propyl)-2-methylphenylboronic Acid Pinacol Ester structure

1345961-02-5 structure

Product Name:5-(2-Hydroxy-2-propyl)-2-methylphenylboronic Acid Pinacol Ester

CAS No:1345961-02-5

MF:C₁₆H₂₅BO₃

MW:276.178905248642

MDL:MFCD18730087

CID:2083975

PubChem ID:67466689

Update Time:2025-10-29

5-(2-Hydroxy-2-propyl)-2-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 5-(2-Hydroxy-2-propyl)-2-methylphenylboronic Acid Pinacol Ester
- 2-(4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol
- AC3885
- BS-15214
- DA-11910
- CS-0153565
- SCHEMBL2591353
- 2-[4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol
- A1-20386
- MFCD18730087
- 1345961-02-5
- MJKWTZQFRNRPFJ-UHFFFAOYSA-N
- XH0315
- 5-(2-Hydroxy-2-propyl)-2-methylphenylboronic acid, pinacol ester
- VDC96102
- SY030722
- AKOS027256775
- MDL： MFCD18730087
- Inchi： 1S/C16H25BO3/c1-11-8-9-12(14(2,3)18)10-13(11)17-19-15(4,5)16(6,7)20-17/h8-10,18H,1-7H3
- InChI Key： MJKWTZQFRNRPFJ-UHFFFAOYSA-N
- SMILES： O1B(C2C(C)=CC=C(C(C)(C)O)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 276.19000
Monoisotopic Mass: 276.1896748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.69000
LogP: 2.52160

5-(2-Hydroxy-2-propyl)-2-methylphenylboronic Acid Pinacol Ester Pricemore >>

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